Cas no 1186115-39-8 (4-Bromo-5-iodopyridin-2-amine)

• Product Name: 4-Bromo-5-iodopyridin-2-amine
• CAS No: 1186115-39-8
• MF: C₅H₄BrIN₂
• MW: 298.907132148743
• MDL: MFCD16658670
• CID: 1039535
• PubChem ID: 58022427
• Update Time: 2025-05-23

4-Bromo-5-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-iodopyridin-2-amine
• AK104756
• ANW-71025
• BD238964
• CTK8C4078
• KB-240780
• SureCN1505777
• 2-Amino-4-bromo-5-iodopyridine
• CKYRRNXPSWKRSC-UHFFFAOYSA-N
• AB0062451
• Z3941
• ST24023379
• AKOS016008223
• AMY22901
• SCHEMBL1505777
• CS-0041101
• DS-4293
• 1186115-39-8
• MFCD16658670
• DTXSID10728647
• DB-340160
• SY114733

• MDL： MFCD16658670
• Inchi： 1S/C5H4BrIN2/c6-3-1-5(8)9-2-4(3)7/h1-2H,(H2,8,9)
• InChI Key： CKYRRNXPSWKRSC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1Br)N

Computed Properties

• Exact Mass: 297.86000
• Monoisotopic Mass: 297.86026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Experimental Properties

• PSA: 39.64000
• LogP: 1.96100

4-Bromo-5-iodopyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Bromo-5-iodopyridin-2-amine

Comprehensive Overview of 4-Bromo-5-iodopyridin-2-amine (CAS No. 1186115-39-8): Properties, Applications, and Market Trends

4-Bromo-5-iodopyridin-2-amine (CAS No. 1186115-39-8) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and iodo substituents on the pyridine ring, serves as a versatile intermediate in organic synthesis. Its unique structure enables diverse functionalization, making it valuable for designing small-molecule inhibitors, ligands for catalysis, and bioconjugation probes.

The growing demand for halogenated heterocycles like 4-Bromo-5-iodopyridin-2-amine aligns with trends in drug discovery and material science. Researchers frequently search for "CAS 1186115-39-8 suppliers" or "4-Bromo-5-iodopyridin-2-amine synthesis protocol," reflecting its industrial relevance. The compound’s electron-deficient pyridine core facilitates cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), addressing the need for C–N bond formation in medicinal chemistry.

Recent studies highlight its role in developing kinase inhibitors and antibody-drug conjugates (ADCs), two hot topics in oncology research. Its dual halogen functionality allows sequential modifications, a feature exploited in combinatorial chemistry. Environmental concerns around sustainable halogenation methods have also spurred interest in optimizing its synthesis to reduce waste, resonating with green chemistry principles.

From a commercial perspective, 4-Bromo-5-iodopyridin-2-amine is listed by specialty chemical vendors with >95% purity, catering to high-throughput screening needs. Analytical data (NMR, HPLC-MS) confirm its stability under inert conditions, though storage recommendations emphasize protection from light due to the iodo-substituent’s photosensitivity. Patent analyses reveal its use in EGFR-targeting compounds, linking it to cutting-edge cancer therapeutics.

In summary, CAS 1186115-39-8 exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its adaptability to late-stage diversification positions it as a key player in fragment-based drug design, answering the demand for modular building blocks in life sciences.